Cas no 2648934-23-8 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid)

• Product Name: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid
• CAS No: 2648934-23-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6024366
• PubChem ID: 165875398
• Update Time: 2025-06-09

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid
• (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-4-methylpentanoic acid
• 2648934-23-8
• EN300-1490369

• Inchi： 1S/C26H32N2O5/c1-16(2)12-23(25(30)31)28-24(29)13-17(3)14-27-26(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22-23H,12-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t17?,23-/m1/s1
• InChI Key： KURITVUADGOURY-IRCUZVAFSA-N
• SMILES： O(C(NCC(C)CC(N[C@@H](C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid

Compound CAS No 2648934-23-8: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic Acid

The compound with CAS No 2648934-23-8, known as (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid, is a complex organic molecule with significant potential in the fields of biochemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development and peptide synthesis.

The molecular structure of this compound is characterized by a chiral center at the second carbon atom, which is critical for its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis, suggests its role in facilitating controlled deprotection during chemical synthesis. Additionally, the 3-methylbutanamido and 4-methylpentanoic acid moieties contribute to the molecule's stability and functionality.

Recent studies have highlighted the importance of chiral compounds like this one in enantioselective catalysis and asymmetric synthesis. The (R)-configuration at the second carbon atom makes this compound a valuable tool for researchers exploring stereochemistry in biological systems. Furthermore, the Fmoc group has been extensively used in solid-phase peptide synthesis (SPPS), enabling precise control over peptide chain elongation and modification.

Emerging research has also explored the potential of this compound in drug delivery systems. Its unique structure allows for targeted delivery of therapeutic agents, reducing systemic toxicity and enhancing efficacy. By leveraging the Fmoc group's properties, scientists are developing innovative strategies for controlled drug release and bioavailability optimization.

In terms of synthetic applications, this compound serves as a versatile building block for constructing complex biomolecules. Its compatibility with various coupling agents and activation techniques makes it an essential component in modern organic synthesis. Researchers are continually refining synthetic protocols to improve yield and purity, ensuring scalability for industrial applications.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, conformational flexibility, and interaction patterns with biological targets. These findings are instrumental in guiding experimental design and optimizing synthetic routes.

Looking ahead, the compound's role in advancing peptide-based therapies is expected to grow significantly. Its ability to function as both a protective group and a functional moiety positions it as a key player in the development of next-generation biopharmaceuticals. Collaborative efforts between academia and industry are driving innovation, paving the way for novel therapeutic interventions.

In conclusion, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid represents a cutting-edge molecule with multifaceted applications in contemporary chemistry and biology. Its unique structure, coupled with advancements in synthetic methodologies and computational modeling, ensures its continued relevance in scientific research and industrial development.